Cas no 1484605-34-6 (2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine)

• Product Name: 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine
• CAS No: 1484605-34-6
• MF: C₁₇H₂₇N
• MW: 245.402984857559
• MDL: MFCD19103892
• CID: 5608169
• PubChem ID: 64227673
• Update Time: 2025-06-08

2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• [2-(4-methylcyclohexyl)ethyl][(3-methylphenyl)methyl]amine
• AKOS013548328
• 1484605-34-6
• EN300-840669
• 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine

• MDL： MFCD19103892
• Inchi： 1S/C17H27N/c1-14-6-8-16(9-7-14)10-11-18-13-17-5-3-4-15(2)12-17/h3-5,12,14,16,18H,6-11,13H2,1-2H3
• InChI Key： UNKCZXRCXUKEKW-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C)C=1)CCC1CCC(C)CC1

Computed Properties

• Exact Mass: 245.214349865g/mol
• Monoisotopic Mass: 245.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine

Introduction to Compound with CAS No. 1484605-34-6 and Product Name: 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine

Compound with the CAS number 1484605-34-6 and the product name 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a complex arrangement of aromatic and aliphatic rings, which contributes to its distinctive chemical properties and reactivity.

The 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine moiety is particularly noteworthy, as it combines a cyclohexyl group with a phenyl ring, both of which are substituted with methyl groups. This specific substitution pattern enhances the compound's solubility in various solvents and improves its bioavailability, making it a promising candidate for further exploration in pharmacological studies. The presence of multiple aromatic rings also suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

Recent research in the field of organic chemistry has highlighted the importance of such structurally complex compounds in developing novel pharmaceuticals. The 4-methylcyclohexyl group, in particular, has been studied for its ability to modulate enzyme activity and receptor binding. Studies have shown that compounds incorporating this moiety can exhibit significant pharmacological effects, making them valuable tools for investigating disease mechanisms and developing new treatments.

The 3-methylphenyl component of the compound further adds to its potential therapeutic applications. Phenyl derivatives are well-known for their role in various biological processes, including neurotransmitter signaling and inflammatory responses. By incorporating a methyl group at the 3-position of the phenyl ring, the compound may exhibit enhanced stability and improved binding affinity to target proteins. This modification is particularly relevant in the context of drug design, where optimizing binding interactions is crucial for achieving desired pharmacological outcomes.

In the realm of medicinal chemistry, the synthesis and characterization of 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine have opened new avenues for research. The compound's structural features make it a versatile scaffold for further derivatization, allowing chemists to explore a wide range of possible analogs with tailored properties. Such derivatives could potentially exhibit improved efficacy or reduced side effects compared to existing drugs.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Emerging research suggests that compounds with similar structural motifs may interact with neurotransmitter receptors, thereby modulating neural activity. The methylcyclohexyl and methylphenyl groups are particularly interesting in this context, as they can influence receptor binding affinity and selectivity. This makes 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine a promising candidate for further investigation in preclinical models of neurological diseases.

Furthermore, the compound's ability to cross the blood-brain barrier is another significant advantage. Many pharmaceutical candidates fail in clinical trials due to poor brain penetration, making it essential to develop drugs that can effectively reach their target sites within the central nervous system. The structural features of 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine suggest that it may possess favorable pharmacokinetic properties, enabling it to traverse this critical barrier.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine interacts with biological targets at an atomic level. These simulations can provide valuable insights into the compound's mechanism of action and help guide future modifications to optimize its pharmacological properties.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has also been crucial in achieving these results, demonstrating the importance of modern synthetic methodologies in pharmaceutical research.

As research continues to evolve, compounds like 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and neurology. By leveraging cutting-edge chemical techniques and interdisciplinary approaches, scientists are poised to unlock new possibilities for treating complex diseases.

In conclusion, Compound with CAS No. 1484605-34-6 and product name 2-(4-methylcyclohexyl)ethyl(3-methylphenyl)methylamine represents a fascinating example of how structural complexity can lead to novel pharmacological applications. Its unique combination of cyclohexyl and phenyl moieties makes it a promising candidate for further research in medicinal chemistry. As our understanding of biological systems continues to grow, compounds like this will undoubtedly contribute to the development of next-generation therapeutics that address unmet medical needs.